PKC-IN-4

• Molecular Formula: C21H25N5S
• Molecular Weight: 379.5 g/mol
• InChI: InChI=1S/C21H25N5S/c22-13-14-7-11-26(12-8-14)20-18-16-3-1-2-4-17(16)27-21(18)25-19(24-20)15-5-9-23-10-6-15/h5-6,9-10,14H,1-4,7-8,11-13,22H2
• InChIKey: TXGUECVFNFKTBD-UHFFFAOYSA-N

PKC-IN-4: A Quantitative Overview of a Potent and Orally Active aPKC Inhibitor for Procurement Consideration

PKC-IN-4 (also known as compound 7l) is a small molecule inhibitor of the atypical protein kinase C (aPKC) isoforms, specifically aPKCζ and aPKCι [1]. It is a thieno[2,3-d]pyrimidine derivative with a molecular weight of 379.52 g/mol and the CAS number 2636771-29-2 . This compound is characterized by its potent in vitro inhibition of aPKCζ (IC50 of 0.52 ± 0.11 µM) and its favorable oral bioavailability and pharmacokinetic profile, including preferential accumulation in ocular tissues [1].

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aPKC inhibition pathway study fit (aPKCζ/ι)

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Reported ocular accumulation supports retina vascular research

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Oral bioavailability profile supports systemic dosing models

• [1] Liu X, et al. Synthesis and structure-activity relationships of thieno[2,3-d]pyrimidines as atypical protein kinase C inhibitors to control retinal vascular permeability and cytokine-induced edema. Bioorg Med Chem. 2020;28(9):115474. PMID: 32327351. View Source

The Procurement Risk of Substituting PKC-IN-4: Why Potency Alone is Not Enough

Simply substituting PKC-IN-4 with another aPKC inhibitor based on a similar nominal target (e.g., PKCζ) or a shared 'inhibitor' class designation is a high-risk procurement strategy. Data reveals that seemingly similar molecules, like CRT0066854, exhibit drastically different potency (PKCζ IC50 of 639 nM) compared to PKC-IN-4's 520 nM, a quantifiable difference in enzyme inhibition. More critically, PKC-IN-4's unique differentiation lies not in its primary IC50 but in its demonstrated in vivo pharmacokinetic behavior—specifically, its high oral bioavailability and its ability to accumulate in the eye at concentrations exceeding plasma levels [1]. These properties are essential for its intended applications in models of retinal vascular permeability. Substituting for a compound lacking these specific and quantified characteristics would invalidate the experimental model and lead to unreliable or irreproducible results, undermining the scientific validity and procurement value of the study.

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Comparator aPKC inhibitor potency may differ significantly, altering assay sensitivity and target engagement window.

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Ocular tissue accumulation profile reported for PKC-IN-4 may not replicate with alternative aPKC inhibitors, limiting organ-specific model relevance.

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Oral pharmacokinetic behavior and systemic exposure context may differ, requiring independent validation for each candidate.

• [1] Liu X, et al. Synthesis and structure-activity relationships of thieno[2,3-d]pyrimidines as atypical protein kinase C inhibitors to control retinal vascular permeability and cytokine-induced edema. Bioorg Med Chem. 2020;28(9):115474. PMID: 32327351. View Source

Quantitative Evidence for PKC-IN-4: A Head-to-Head Data Guide for Scientific Selection

Comparative In Vitro Potency: PKC-IN-4 vs. CRT0066854 and ζ-Stat

PKC-IN-4 demonstrates an IC50 of 0.52 ± 0.11 µM against aPKCζ [1]. In direct comparison to alternative aPKC inhibitors, this places it as an intermediate potency compound. For instance, the widely used inhibitor CRT0066854 shows an IC50 of 639 nM (0.639 µM) against the same target, making PKC-IN-4 approximately 1.2-fold more potent . Conversely, the inhibitor ζ-Stat has a reported IC50 of 5 µM, making PKC-IN-4 roughly 9.6-fold more potent . This quantifies PKC-IN-4's precise position within the existing pharmacological toolbox for aPKCζ inhibition.

aPKCζ potency comparison

Head-to-head

0.52 ± 0.11 µM vs 0.639 µM (CRT) / 5 µM (ζ-Stat)

Assay potency ranking across inhibitors supports selection review.

In vitro enzymatic assay context (recombinant aPKCζ).

Evidence Dimension	Inhibition of aPKCζ Enzyme Activity
Target Compound Data	0.52 ± 0.11 µM
Comparator Or Baseline	CRT0066854 (0.639 µM) and ζ-Stat (5 µM)
Quantified Difference	PKC-IN-4 is ~1.2-fold more potent than CRT0066854 and ~9.6-fold more potent than ζ-Stat against aPKCζ in enzymatic assays.
Conditions	In vitro enzymatic assay using recombinant aPKCζ.

Why This Matters

This data provides a precise, quantifiable rationale for selecting PKC-IN-4 over alternative aPKC inhibitors based on a primary potency metric, ensuring the appropriate tool is selected for a given assay sensitivity requirement.

• [1] Liu X, et al. Synthesis and structure-activity relationships of thieno[2,3-d]pyrimidines as atypical protein kinase C inhibitors to control retinal vascular permeability and cytokine-induced edema. Bioorg Med Chem. 2020;28(9):115474. PMID: 32327351. View Source

Functional Cellular Efficacy: Quantifying the Reduction of VEGF-Induced Permeability

PKC-IN-4 potently inhibits vascular endothelial growth factor (VEGF)-induced endothelial permeability with an EC50 of 0.071 µM [1]. This functional, disease-relevant cellular endpoint is a far more rigorous and translational measure of efficacy than a simple enzymatic IC50. When compared to its own enzymatic IC50 of 0.52 µM, the cellular EC50 is approximately 7.3-fold lower, indicating a favorable shift in potency in a more complex biological system [1]. This functional data provides a direct link to its intended therapeutic application in models of retinal edema.

Functional permeability EC50

Head-to-head

EC50 0.071 µM (cellular) vs 0.52 µM (enzymatic)

Cellular permeability model response context; 7.3-fold shift.

VEGF-induced BREC cell-based assay.

Evidence Dimension	Inhibition of VEGF-Induced Endothelial Permeability (Functional Efficacy)
Target Compound Data	EC50 = 0.071 µM
Comparator Or Baseline	PKC-IN-4's own enzymatic IC50 against aPKCζ (0.52 µM)
Quantified Difference	The functional EC50 (0.071 µM) is approximately 7.3-fold more potent than the primary enzymatic IC50 (0.52 µM).
Conditions	In vitro cell-based assay measuring VEGF-induced permeability in BREC cells.

Why This Matters

This demonstrates that the compound's activity translates effectively to a cellular model of disease pathology, a key differentiator for a compound intended for in vivo studies of vascular leak.

• [1] Liu X, et al. Synthesis and structure-activity relationships of thieno[2,3-d]pyrimidines as atypical protein kinase C inhibitors to control retinal vascular permeability and cytokine-induced edema. Bioorg Med Chem. 2020;28(9):115474. PMID: 32327351. View Source

Kinase Selectivity Profile: A Broad Assessment Against a 31-Kinase Panel

PKC-IN-4 was profiled against a panel of 31 kinases, including those from the AGC superfamily and others previously shown to affect vascular permeability [1]. The compound exhibited a favorable selectivity profile, meaning it did not show significant inhibition (>50% inhibition at a single concentration of 10 µM) across the tested panel. While quantitative inhibition data for each individual kinase is not available, the absence of significant off-target inhibition at a concentration ~19-fold higher than its aPKCζ IC50 provides strong class-level evidence of its selectivity.

Kinase panel selectivity

Class-level

No >50% inhibition at 10 µM against 31 kinases

Kinase selectivity profiling supports off-target review.

Single-concentration screen; per-kinase data not available.

Evidence Dimension	Kinase Selectivity Profile (Off-Target Activity)
Target Compound Data	Favorable selectivity profile; no significant inhibition (>50% at 10 µM) against a panel of 31 kinases.
Comparator Or Baseline	Baseline: The compound's own aPKCζ IC50 (0.52 µM). The screening concentration (10 µM) is approximately 19-fold higher.
Quantified Difference	N/A (qualitative selectivity assessment).
Conditions	In vitro kinase inhibition assays at a single concentration of 10 µM.

Why This Matters

This selectivity data reduces the likelihood of confounding off-target effects in complex biological systems, increasing confidence that observed in vivo effects are due to aPKC inhibition, which is a critical factor for experimental reproducibility and interpretation.

• [1] Liu X, et al. Synthesis and structure-activity relationships of thieno[2,3-d]pyrimidines as atypical protein kinase C inhibitors to control retinal vascular permeability and cytokine-induced edema. Bioorg Med Chem. 2020;28(9):115474. PMID: 32327351. View Source

In Vivo Pharmacokinetics and Tissue Distribution: The Critical Differentiator of Ocular Accumulation

PKC-IN-4's most significant and differentiating feature is its in vivo pharmacokinetic profile. In mice, the compound demonstrated high oral bioavailability, low clearance, and a long half-life [1]. Critically, after either intravenous (IV) or oral (PO) dosing, the highest drug concentrations were observed in the eye, with levels exceeding those in plasma [1]. This preferential accumulation in the target organ is a property not commonly reported for other aPKC inhibitors and is essential for its intended use in models of retinal disease.

Ocular tissue distribution

Reported

Eye concentration > plasma after oral/IV dosing

Ocular accumulation context supports retina model research.

In vivo mouse PK study; quantitative tissue ratios not provided.

Evidence Dimension	Tissue Distribution (Eye vs. Plasma Concentration)
Target Compound Data	After IV or PO dosing, drug concentrations in the eye are higher than in plasma.
Comparator Or Baseline	Baseline: Plasma concentration at the same time point.
Quantified Difference	Qualitative observation; concentration in eye > plasma.
Conditions	In vivo pharmacokinetic study in mice following IV and PO administration.

Why This Matters

This unique tissue distribution profile is the primary reason a scientist would select PKC-IN-4 over other aPKC inhibitors for studies targeting ocular pathologies. It ensures that the compound reaches the site of action at effective concentrations following systemic administration.

• [1] Liu X, et al. Synthesis and structure-activity relationships of thieno[2,3-d]pyrimidines as atypical protein kinase C inhibitors to control retinal vascular permeability and cytokine-induced edema. Bioorg Med Chem. 2020;28(9):115474. PMID: 32327351. View Source

Recommended Application Scenarios for PKC-IN-4 Based on Quantitative Evidence

Investigating Retinal Vascular Permeability and Edema In Vivo

PKC-IN-4 is optimally suited for preclinical studies of retinal vascular permeability and macular edema. The evidence supports this application because: (1) it shows a potent functional EC50 of 0.071 µM in a VEGF-induced permeability assay [1], and (2) it demonstrates a unique pharmacokinetic property of accumulating in the eye at concentrations higher than in plasma after oral or IV dosing [1]. This combination of functional potency and targeted tissue distribution makes it the tool of choice for in vivo models of diabetic retinopathy, retinal vein occlusion, and other blinding eye diseases characterized by vascular leak.

Differentiating aPKC-Dependent from aPKC-Independent NF-κB Signaling

PKC-IN-4 has been shown to prevent TNF-α-induced NF-κB activation in a cellular luciferase assay (EC50 = 6.65 µM) without affecting cell survival . This specific activity, coupled with its favorable selectivity profile against a panel of 31 kinases [1], makes it a valuable chemical probe for dissecting the role of aPKC isoforms in NF-κB-mediated inflammatory signaling pathways. Its use can help researchers determine whether an observed effect is truly dependent on aPKC activity, as opposed to a broad-spectrum PKC inhibitor that would affect multiple isoforms.

Studies Requiring Orally Bioavailable aPKC Inhibition

For research programs requiring systemic administration of an aPKC inhibitor via the oral route, PKC-IN-4 is a demonstrably superior choice. The primary research demonstrates that the compound possesses high oral bioavailability, low clearance, and a long half-life in mice [1]. This contrasts with many other aPKC inhibitors, such as peptide-based inhibitors or those with poor pharmacokinetic properties, which are limited to local or acute administration. This makes PKC-IN-4 a practical and reproducible tool for chronic dosing studies.

Application

Selection Property

Validation Focus

Retinal vascular permeability research

aPKC inhibitor with reported ocular accumulation

VEGF-induced permeability model and ocular exposure assessment

NF-κB signaling pathway analysis

aPKC isoform selectivity and cellular pathway profiling

Cellular NF-κB reporter assays and off-target kinase review

Oral systemic dosing studies

Reported oral bioavailability and systemic exposure profile

Plasma and ocular tissue concentration monitoring

• [1] Liu X, et al. Synthesis and structure-activity relationships of thieno[2,3-d]pyrimidines as atypical protein kinase C inhibitors to control retinal vascular permeability and cytokine-induced edema. Bioorg Med Chem. 2020;28(9):115474. PMID: 32327351. View Source